Cas no 105686-90-6 (1-(4-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(4-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 105686-90-6
• MF: C₁₈H₁₇FO₄
• MW: 316.323589086533
• CID: 126811
• PubChem ID: 260073
• Update Time: 2025-04-18

1-(4-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one,1-(4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-
• MixCom6_002242
• 3,4,5-trimethoxy-4'-fluorochalcone
• NCIOpen2_009711
• DTXSID90293601
• AKOS030239613
• 105686-90-6
• CBMicro_040258

• Inchi： 1S/C18H17FO4/c1-21-16-10-12(11-17(22-2)18(16)23-3)4-9-15(20)13-5-7-14(19)8-6-13/h4-11H,1-3H3
• InChI Key： WXPAWDMWSJYTRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C=CC1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 316.111
• Monoisotopic Mass: 316.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 3.74760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones